Factor Xa Inhibitory Activity: Inactive vs. Active N1-Substituted Congeners
When evaluated in a standardized in vitro binding assay against human coagulation factor Xa, 3-morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one (CAS 1197377-73-3) was classified as inactive . This stands in marked contrast to the 1-(4-(2-oxopiperidin-1-yl)phenyl) analog (CAS 545445-44-1), which functions as the immediate synthetic precursor to Apixaban and retains substantial FXa affinity necessary for downstream elaboration [1]. The presence or absence of the para-oxopiperidinylphenyl moiety thus acts as a binary switch for target engagement within an otherwise identical core scaffold.
| Evidence Dimension | In vitro FXa inhibitory activity (binary active/inactive classification) |
|---|---|
| Target Compound Data | Inactive against Coagulation Factor Xa |
| Comparator Or Baseline | 3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one (CAS 545445-44-1): active; serves as key Apixaban intermediate with demonstrated FXa pathway engagement |
| Quantified Difference | Qualitative binary difference: inactive vs. active |
| Conditions | In vitro binding assay against human Coagulation Factor Xa (Aladdin assay ALA659624; ChEMBL_48624 / CHEMBL659605) |
Why This Matters
This binary activity difference defines the compound's primary procurement value: it serves as a validated negative control for FXa screening cascades, whereas the 4-(2-oxopiperidin-1-yl)phenyl analog cannot fulfill this role.
- [1] BindingDB. ChEMBL_48624 (CHEMBL659605): In vitro evaluation for the concentration needed for inhibiting factor Xa by 50%. View Source
